Cas no 2172205-55-7 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid
• CAS No: 2172205-55-7
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5817873
• PubChem ID: 165878367
• Update Time: 2025-05-22

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylpropanoic acid
• EN300-1520805
• 2172205-55-7

• Inchi： 1S/C25H30N2O5/c1-3-8-17(13-23(28)26-14-16(2)24(29)30)27-25(31)32-15-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,16-17,22H,3,8,13-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： NOCWPNSOJPNFKX-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCC(C(=O)O)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic Acid: A Comprehensive Overview

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid (CAS No. 2172205-55-7) is a highly specialized organic molecule with significant applications in the fields of chemistry, biochemistry, and materials science. This compound is notable for its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamide chain, and a branched carboxylic acid moiety. The Fmoc group, derived from fluorene, is a well-known protecting group in peptide synthesis and has been extensively studied for its stability and reactivity under various chemical conditions.

Recent advancements in synthetic chemistry have further highlighted the potential of this compound in the development of novel biomaterials and drug delivery systems. Researchers have explored its ability to form self-assembled structures, which can be tailored for specific applications such as drug encapsulation and controlled release. The hexanamide chain within the molecule contributes to its amphiphilic nature, making it an ideal candidate for forming vesicles or micelles that can encapsulate hydrophobic drugs while maintaining biocompatibility.

One of the most intriguing aspects of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid is its role in enzyme-catalyzed reactions. Studies have demonstrated that the Fmoc group can act as a substrate for specific peptidases, enabling selective cleavage under physiological conditions. This property has led to its investigation as a potential component in enzyme-responsive drug delivery systems, where the release of therapeutic agents is triggered by enzymatic activity at target sites.

In addition to its biochemical applications, this compound has also been utilized in the synthesis of advanced polymers and surfactants. The combination of the Fmoc group and the hexanamide chain provides a versatile platform for designing materials with tunable physical and chemical properties. For instance, researchers have successfully synthesized block copolymers incorporating this compound, which exhibit enhanced mechanical strength and thermal stability compared to conventional polymers.

The synthesis of 3-{(9H-fluoren-9-yloxycarbonylamino)}hexanamido)-2-methylpropanoic acid involves a multi-step process that typically includes fluorination, amide bond formation, and stereochemical optimization. Recent breakthroughs in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. Moreover, green chemistry approaches have been implemented to minimize waste and reduce environmental impact during the synthesis process.

From a structural perspective, the molecule's branching at the 2-methylpropanoic acid moiety introduces steric hindrance that influences its solubility and interaction with biological systems. This feature has been exploited in designing nanoparticles with improved stability in physiological environments. Experimental data from in vitro studies indicate that this compound exhibits minimal cytotoxicity, further underscoring its suitability for biomedical applications.

In conclusion, 3-{(9H-fluorenylmethoxycarbonylamino)}hexanamido)-2-methylpropanoic acid (CAS No. 2172205-55-7) represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and functionalization techniques, positions it as a key player in the development of next-generation biomaterials and therapeutic delivery systems. As research continues to uncover new properties and uses for this compound, its impact on various industries is expected to grow significantly.